N-benzyl-2-methyl-3-nitro-N-2-pyridinylbenzamide

• IUPAC Name: N-benzyl-2-methyl-3-nitro-N-pyridin-2-ylbenzamide
• InChI: InChI=1S/C20H17N3O3/c1-15-17(10-7-11-18(15)23(25)26)20(24)22(19-12-5-6-13-21-19)14-16-8-3-2-4-9-16/h2-13H,14H2,1H3
• InChI Key: DUUSPHJJRISQCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)N(CC2=CC=CC=C2)C3=CC=CC=N3
• Molecular Formula: C20H17N3O3
• Molecular Weight: 347.4 g/mol

Description

N-benzyl-2-methyl-3-nitro-N-2-pyridinylbenzamide is a compound of interest in organic and medicinal chemistry due to its structural complexity and potential for various chemical reactions and applications. While specific studies on this compound are scarce, research on similar nitrobenzamide derivatives and their synthesis, molecular structure, chemical reactions, and properties can provide valuable insights.

Synthesis Analysis

The synthesis of N-benzyl-2-methyl-3-nitro-N-2-pyridinylbenzamide and related compounds typically involves multi-step organic reactions, including nitration, amidation, and functional group transformations. For example, a similar process was used in the synthesis of 2-nitro-N-[2,4-dichlorophenyl]-N-(2-methylbenzoyl)benzamide, starting from nitrobenzamide derivatives through reactions involving thionyl chloride and carboxylic acids in the presence of triethylamine (Saeed et al., 2010).

Molecular Structure Analysis

The molecular structure of compounds similar to N-benzyl-2-methyl-3-nitro-N-2-pyridinylbenzamide often features intricate arrangements of nitro, benzamide, and pyridinyl groups, influencing their physical and chemical properties. Single-crystal X-ray diffraction data can reveal the dihedral angles between aromatic rings, orientation of nitro groups, and hydrogen bonding patterns, contributing to the understanding of their structural characteristics (Saeed et al., 2010).

Chemical Reactions and Properties

Nitrobenzamide derivatives participate in various chemical reactions, including photoreactions, where intramolecular cyclization mechanisms play a significant role. Studies have demonstrated the formation of photocyclized products from similar compounds under specific conditions, highlighting the influence of radical intermediates and complexation reactions (Park et al., 2001).

Physical Properties Analysis

The physical properties of nitrobenzamide derivatives, such as melting points, solubility, and crystal structures, are closely related to their molecular arrangements and intermolecular interactions. For instance, the crystal packing, hydrogen bonding, and π-π stacking interactions in similar compounds can be analyzed through single-crystal X-ray diffraction studies (Wardell et al., 2005).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and susceptibility to various chemical reactions, are determined by the functional groups present in the molecule. Nitro groups, in particular, confer specific reactivity patterns, such as their role in photoreduction and cyclization reactions, as well as their influence on the electronic properties of benzamide derivatives (Park et al., 2001).